1-(3-Methylbenzyl)-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H15NO3/c1-9-3-2-4-10(5-9)7-14-8-11(13(16)17)6-12(14)15/h2-5,11H,6-8H2,1H3,(H,16,17)
• InChI Key: POPMIPHYUYEILT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CC(CC2=O)C(=O)O
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

The compound “1-(3-Methylbenzyl)-5-oxopyrrolidine-3-carboxylic acid” is a pyrrolidine derivative. Pyrrolidines are a class of organic compounds that contain a five-membered nitrogenous ring. They are found in many natural products and pharmaceuticals. The “3-Methylbenzyl” group is a substituent on the pyrrolidine ring, and the “5-oxo” indicates a carbonyl group (=O) on the ring. The “3-carboxylic acid” part refers to a carboxylic acid functional group (-COOH) also attached to the ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the five-membered pyrrolidine ring, with the 3-Methylbenzyl, carbonyl, and carboxylic acid groups as key functional groups. These groups would likely influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The carbonyl group could undergo reactions such as nucleophilic addition or reduction, and the carboxylic acid group could participate in reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carbonyl and carboxylic acid groups could enhance its solubility in polar solvents.

Scientific Research Applications

Extraction and Equilibrium Studies

• Extraction in Industry: Pyridine-3-carboxylic acid, structurally similar to 1-(3-Methylbenzyl)-5-oxopyrrolidine-3-carboxylic acid, is significantly used in food, pharmaceutical, and biochemical industries. Its production is enhanced through enzymatic conversion or biosynthesis, and its extraction is optimized using various diluents like methylbenzene and others (Kumar & Babu, 2009).

Structural and Biochemical Studies

• Crystal Structure Analysis: The crystal structure of a compound structurally related to 1-(3-Methylbenzyl)-5-oxopyrrolidine-3-carboxylic acid, namely 1,1′‐(4‐Methyl­benzyl­idene)­bis(5‐oxopyrrolidine‐2‐carboxyl­ic acid), was determined, providing insights into its molecular interactions and spatial arrangement (Camus et al., 2001).

Antioxidant and Anticholinergic Activities

• Synthesis and Biological Activities: A study reported the synthesis of biologically active natural bromophenols, which include derivatives of 1-(3-Methylbenzyl)-5-oxopyrrolidine-3-carboxylic acid. These compounds exhibited potent antioxidant activities and were tested for anticholinergic activities, indicating their potential use in therapeutic applications (Rezai et al., 2018).

Future Directions

The study of pyrrolidine derivatives is a rich field with potential applications in medicinal chemistry and drug discovery. Future research could explore the synthesis, characterization, and biological activity of this and related compounds.